molecular formula C10H8BrIN2O2 B8536492 5-Bromo-2-methyl-8-nitroisoquinolin-2-ium iodide CAS No. 947499-02-7

5-Bromo-2-methyl-8-nitroisoquinolin-2-ium iodide

Cat. No.: B8536492
CAS No.: 947499-02-7
M. Wt: 394.99 g/mol
InChI Key: NIDJEJJNLYVSBK-UHFFFAOYSA-M
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Description

5-Bromo-2-methyl-8-nitroisoquinolin-2-ium iodide is a useful research compound. Its molecular formula is C10H8BrIN2O2 and its molecular weight is 394.99 g/mol. The purity is usually 95%.
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Properties

CAS No.

947499-02-7

Molecular Formula

C10H8BrIN2O2

Molecular Weight

394.99 g/mol

IUPAC Name

5-bromo-2-methyl-8-nitroisoquinolin-2-ium;iodide

InChI

InChI=1S/C10H8BrN2O2.HI/c1-12-5-4-7-8(6-12)10(13(14)15)3-2-9(7)11;/h2-6H,1H3;1H/q+1;/p-1

InChI Key

NIDJEJJNLYVSBK-UHFFFAOYSA-M

Canonical SMILES

C[N+]1=CC2=C(C=CC(=C2C=C1)Br)[N+](=O)[O-].[I-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 500 mL round bottom flask, was placed a solution of 5-bromo-8-nitroisoquinoline (25.59 g, 101.11 mmol) in DMF (200 mL). To the mixture was added iodomethane (71.8 g, 505.99 mmol). The resulting solution was allowed to react, with stirring, overnight while the temperature was maintained at 40° C. A filtration was performed. The filter cake was washed 2 times with 250 mL of ether. This resulted in 33.33 g (83%) of 5-bromo-8-nitro-N-methylisoquinolinium iodide as a red solid.
Quantity
25.59 g
Type
reactant
Reaction Step One
Quantity
71.8 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

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